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Solubility of Sodium Metaborate: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of sodium
metaborate in various solvents. The information is curated for professionals in research and

development who require precise data and methodologies for their work.

Sodium metaborate (NaBO₂) is a versatile inorganic compound available in anhydrous and

various hydrated forms, each exhibiting distinct solubility characteristics.[1][2] Its solubility is a

critical parameter in numerous applications, including the formulation of cleaning agents,

adhesives, and as a reagent in chemical synthesis.[3][4][5]

Aqueous Solubility of Sodium Metaborate
The solubility of sodium metaborate in water is highly dependent on temperature and its

degree of hydration. Several hydrates are known to crystallize from aqueous solutions within

specific temperature ranges:

Sodium Metaborate Tetrahydrate (NaBO₂·4H₂O): Stable from -6 to 53.6 °C.[1]

Sodium Metaborate Dihydrate (NaBO₂·2H₂O): Stable from 53.6 °C to 105 °C.[1]
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Sodium Metaborate Hemihydrate (NaBO₂·0.5H₂O): Stable from 105 °C to the boiling point.

[1]

The following tables summarize the quantitative solubility data for various forms of sodium
metaborate in water at different temperatures.

Table 1: Solubility of Anhydrous Sodium Metaborate in Water

Temperature (°C) Solubility ( g/100 mL)

0 16.4[1]

25 28.2[1]

100 125.2[1]

Table 2: Solubility of Sodium Metaborate Dihydrate (NaBO₂·2H₂O) in Water

Temperature (°C) Solubility (% by weight)

20 31.0[6]

30 36.5[3]

40 43.2[3]

50 52.8[3]

53.6 57.1[3]

60 59.3[3]

70 63.3[3]

80 67.6[3]

100 81.1[6]

Table 3: Solubility of Sodium Metaborate Tetrahydrate (NaBO₂·4H₂O) in Water
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Temperature (°C) Solubility (% by weight)

0 30.4[7]

10 35.6[3][7]

20 41.9[3][8]

30 49.5[3]

40 58.5[3]

50 71.5[3]

53.6 77.3[3]

Solubility in Organic Solvents
While highly soluble in water, sodium metaborate exhibits more limited solubility in organic

solvents.

Alcohols and Glycols:

Methanol and Ethanol: Anhydrous sodium metaborate reacts with methanol and ethanol

upon refluxing to yield sodium tetramethoxyborate and sodium tetraethoxyborate,

respectively.[1] This reaction indicates solubility and chemical interaction.

Glycerol: Sodium metaborate is soluble in glycerol.[9]

Quantitative data for the solubility of sodium metaborate in a wide range of organic solvents is

not extensively documented in publicly available literature.

Experimental Protocol for Solubility Determination
The following is a generalized methodology for determining the solubility of sodium
metaborate in a given solvent, based on the isothermal equilibrium method.

Objective: To determine the saturation solubility of sodium metaborate in a specific solvent at

a constant temperature.
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Materials:

Sodium metaborate (specify hydrate form)

Solvent of interest

Distilled or deionized water (for aqueous studies)

Analytical balance

Constant temperature water bath or incubator with shaker

Volumetric flasks

Pipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Drying oven

Thermometer

Procedure:

Preparation of Saturated Solution:

Add an excess amount of sodium metaborate to a known volume of the solvent in a

sealed container (e.g., a screw-cap flask).

Place the container in a constant temperature shaker bath set to the desired temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure saturation.

Sample Collection and Filtration:

Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1199293?utm_src=pdf-body
https://www.benchchem.com/product/b1199293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully withdraw a known volume of the supernatant (the clear saturated solution) using

a pre-heated or pre-cooled pipette to the experimental temperature to avoid precipitation.

Immediately filter the collected sample through a syringe filter to remove any remaining

solid particles.

Analysis of Solute Concentration:

Accurately weigh a clean, dry evaporating dish.

Transfer the filtered saturated solution to the evaporating dish and reweigh to determine

the mass of the solution.

Carefully evaporate the solvent in a drying oven at an appropriate temperature until a

constant weight of the dry sodium metaborate is achieved.

Reweigh the evaporating dish with the dry solute.

Calculation of Solubility:

Calculate the mass of the dissolved sodium metaborate by subtracting the initial weight

of the evaporating dish from the final weight.

Calculate the mass of the solvent by subtracting the mass of the dissolved solute from the

total mass of the solution.

Express the solubility in the desired units, such as grams of solute per 100 g of solvent or

grams of solute per 100 mL of solvent.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle sodium metaborate in a well-ventilated area.

Experimental Workflow Visualization
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The following diagram illustrates the key steps in the experimental determination of sodium
metaborate solubility.

Experimental Workflow for Solubility Determination

Preparation of
Saturated Solution

Equilibration at
Constant Temperature

Sample Collection
and Filtration Solvent Evaporation Mass Determination

of Solute
Calculation of

Solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of sodium metaborate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1199293#solubility-of-sodium-metaborate-in-various-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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